Cas no 1427753-68-1 (1-(bromomethyl)-2,5-dichloro-4-methoxybenzene)

• Product Name: 1-(bromomethyl)-2,5-dichloro-4-methoxybenzene
• CAS No: 1427753-68-1
• MF: C₈H₇BrCl₂O
• MW: 269.950579881668
• CID: 2111419
• Update Time: 2023-11-19

1-(bromomethyl)-2,5-dichloro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-2,5-dichloro-4-methoxyBenzene
• CID 81835481
• Reaxys ID: 27049723
• Benzene, 1-(bromomethyl)-2,5-dichloro-4-methoxy-
• 1-(bromomethyl)-2,5-dichloro-4-methoxybenzene

• Inchi： 1S/C8H7BrCl2O/c1-12-8-3-6(10)5(4-9)2-7(8)11/h2-3H,4H2,1H3
• InChI Key： HFAOVSNSXGVIJX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=CC=1Cl)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.618±0.06 g/cm3(Predicted)
• Boiling Point: 301.9±37.0 °C(Predicted)